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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of methyl elaidate
standard solutions for use in chromatographic analysis, such as Gas Chromatography (GC).
Methyl elaidate is frequently used as a reference standard in the analysis of fatty acids and
their derivatives.[1][2]

Introduction

Methyl elaidate is the methyl ester of elaidic acid, a trans-monounsaturated omega-9 fatty
acid.[1][3] It serves as a crucial reference material in biochemical research and for the
guantitative analysis of fatty acid profiles in various samples, including biofuels, food products,
and biological specimens.[4] Accurate preparation of standard solutions is paramount for
generating reliable and reproducible chromatographic data.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of methyl elaidate is
essential for its proper handling and for the preparation of accurate standard solutions.

Table 1: Physicochemical Properties of Methyl Elaidate
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Property Value Reference

Methyl trans-9-Octadecenoate,

Synonyms
(E)-Methyl octadec-9-enoate
CAS Number 1937-62-8
Molecular Formula C19H3602
Molecular Weight 296.49 g/mol
Appearance Colorless liquid
Melting Point 9-10 °C
Boiling Point 220 °C at 24 mmHg
Density 0.871 g/mL at 20 °C
Insoluble in water. Soluble in
N most organic solvents,
Solubility

including DMSO (100 mg/mL),

chloroform, and methanol.

Table 2: Safety and Handling Information
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Aspect

Recommendation

Reference

General Handling

Handle in a well-ventilated
area. Wear appropriate
personal protective equipment
(PPE), including safety
glasses, gloves, and a lab
coat. Avoid contact with skin

and eyes.

Storage

Store in a tightly closed
container in a cool, dry place.
Recommended storage
temperature is 2-8 °C for short-
term and -20°C for long-term
storage. For stock solutions,
storage at -80°C can extend

stability for up to 6 months.

Disposal

Dispose of waste material in
accordance with local, state,
and federal regulations. Do not
allow the product to enter

drains.

Experimental Protocol: Preparation of Methyl
Elaidate Standard Solutions

This protocol outlines the steps for preparing a primary stock solution and a series of working

standard solutions of methyl elaidate for the generation of a calibration curve.

3.1. Materials and Equipment

o Methyl elaidate (=99% purity)

o High-purity solvent (e.g., hexane, isooctane, or chloroform for GC analysis)

o Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Amber glass vials with PTFE-lined caps for storage

3.2. Workflow Diagram
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Workflow for Preparation of Methyl Elaidate Standard Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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